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Compound of Interest

Compound Name: BRD0539

Cat. No.: B606342 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
BRD0539 is a potent, cell-permeable, and reversible small molecule inhibitor of Streptococcus

pyogenes Cas9 (SpCas9).[1][2][3][4] Its mechanism of action involves blocking the binding of

SpCas9 to DNA, thereby preventing gene editing.[1][3][4] This allows for dose-dependent and

temporal control over CRISPR-Cas9 systems, making it a valuable tool in genetic research and

therapeutic development. Proper preparation and storage of BRD0539 stock solutions are

critical for ensuring its stability and obtaining reproducible experimental results. These

application notes provide detailed protocols for the preparation, storage, and handling of

BRD0539.

Physicochemical and Biological Properties
A summary of the key quantitative data for BRD0539 is presented in the table below for easy

reference.
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Property Value

Molecular Weight 452.54 g/mol [1][3]

Formula C₂₅H₂₅FN₂O₃S[1][3]

CAS Number 1403838-79-8[1]

Purity ≥98% (HPLC)[2]

Solubility (Max Conc.)

   DMSO
up to 100 mM (45.25 mg/mL) or 91 mg/mL

(201.08 mM)[1]

   Ethanol up to 100 mM (45.25 mg/mL)

   Water Insoluble[1]

Biological Activity

   IC₅₀
22 µM (in vitro SpCas9 DNA cleavage assay)[1]

[2][4]

   EC₅₀ 11 µM (in an eGFP disruption assay)

Storage (Powder) 3 years at -20°C[1][3]

Storage (Stock Solution)
1 year at -80°C in a suitable solvent[1][3]; 1

month at -20°C[1][4]

Experimental Protocol: Preparation of a 10 mM
BRD0539 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of BRD0539 in DMSO.

Materials:

BRD0539 powder

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)
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Microcentrifuge tubes or amber glass vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling chemical compounds.

Handle BRD0539 powder in a chemical fume hood to avoid inhalation.

Consult the Safety Data Sheet (SDS) for BRD0539 before use.

Procedure:

Equilibration: Allow the vial of BRD0539 powder to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Weigh the desired amount of BRD0539 powder using an analytical balance. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.53 mg of BRD0539 (see

calculation below).

Calculation: Mass (mg) = Desired Concentration (mM) × Volume (mL) × Molecular Weight

( g/mol ) / 1000

Mass (mg) = 10 mM × 1 mL × 452.54 g/mol / 1000 = 4.5254 mg

Dissolution: Add the appropriate volume of fresh DMSO to the vial containing the BRD0539
powder. For a 10 mM solution from 4.53 mg of powder, add 1 mL of DMSO.

Mixing: Cap the vial securely and vortex thoroughly until the powder is completely dissolved.

Gentle warming in a water bath (25-37°C) or sonication can be used to aid dissolution if

necessary.[3][4] Visually inspect the solution to ensure there are no visible particulates.
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Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge

tubes.[1]

Storage: Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-

term storage (up to 1 month).[1][3][4]

Solvent Volume Calculation Table for Stock Solutions:

The following table provides pre-calculated solvent volumes required to prepare stock solutions

of various concentrations based on a product molecular weight of 452.54 g/mol .

Desired
Concentration

Volume of Solvent
for 1 mg

Volume of Solvent
for 5 mg

Volume of Solvent
for 10 mg

1 mM 2.21 mL 11.05 mL 22.10 mL

5 mM 0.44 mL 2.21 mL 4.42 mL

10 mM 0.22 mL 1.10 mL 2.21 mL

50 mM 0.04 mL 0.22 mL 0.44 mL

Mechanism of Action and Experimental Workflow
BRD0539 functions by directly inhibiting the SpCas9 nuclease. The workflow for preparing a

stock solution is a standard laboratory procedure designed to ensure accurate concentration

and stability. The subsequent signaling pathway diagram illustrates the point of inhibition in the

CRISPR-Cas9 gene-editing process.
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing a BRD0539 stock solution.
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BRD0539 Mechanism of Action

SpCas9 Protein

SpCas9:gRNA
Ribonucleoprotein Complex

guide RNA

DNA Binding

Target DNA

DNA Cleavage
(Gene Editing)

BRD0539

Click to download full resolution via product page

Caption: BRD0539 inhibits SpCas9, preventing DNA binding and cleavage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
BRD0539 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606342#how-to-prepare-a-stock-solution-of-brd0539]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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